2-[(Pyridin-4-yl)methoxy]propanoic acid

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-(pyridin-4-ylmethoxy)propanoic acid
• InChI: InChI=1S/C9H11NO3/c1-7(9(11)12)13-6-8-2-4-10-5-3-8/h2-5,7H,6H2,1H3,(H,11,12)
• InChI Key: HVQSRRJNRHSNEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OCC1=CC=NC=C1

Description

2-[(Pyridin-4-yl)methoxy]propanoic acid (CAS: N/A; CID: 83213797) is a chiral propanoic acid derivative featuring a pyridin-4-ylmethoxy substituent at the C2 position. Its molecular formula is C₉H₁₁NO₃, with a molecular weight of 181.19 g/mol (free acid) and 217.65 g/mol as the hydrochloride salt (CID: 83213797). The compound’s structure (SMILES: CC(C(=O)O)OCC1=CC=NC=C1) includes a pyridine ring linked via a methyleneoxy group to the propanoic acid backbone, conferring both hydrophilic (carboxylic acid) and moderately basic (pyridine) properties. It is commercially available as a hydrochloride salt, with pricing ranging from €698 for 50 mg to €1,970 for 500 mg.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Pyridin-4-yl)methoxy]propanoic acid typically involves the reaction of pyridine-4-methanol with propanoic acid under specific conditions. One common method is the esterification of pyridine-4-methanol with propanoic acid in the presence of a catalyst such as sulfuric acid. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-[(Pyridin-4-yl)methoxy]propanoic acid may involve more efficient and scalable methods. One such method is the use of continuous flow reactors, which allow for better control of reaction conditions and higher yields. Additionally, the use of alternative catalysts and solvents can further optimize the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(Pyridin-4-yl)methoxy]propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The pyridin-4-ylmethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2-[(Pyridin-4-yl)methoxy]propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(Pyridin-4-yl)methoxy]propanoic acid involves its interaction with specific molecular targets and pathways. The pyridin-4-ylmethoxy group can bind to active sites of enzymes or receptors, modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, physicochemical, and functional differences between 2-[(Pyridin-4-yl)methoxy]propanoic acid and related propanoic acid derivatives:

Compound	Molecular Formula	Key Substituents	Properties/Applications	References
2-[(Pyridin-4-yl)methoxy]propanoic acid	C₉H₁₁NO₃	Pyridin-4-ylmethoxy	Hydrochloride salt available; potential pharmacological scaffold (e.g., GPR40 modulation).
2-[(4-Methoxyphenyl)methoxy]propanoic acid	C₁₁H₁₄O₄	4-Methoxyphenylmethoxy	Higher lipophilicity (logP ~1.8); used in agrochemicals (e.g., phenoxy herbicides).
Fluazifop (2-(4-(5-Trifluoromethyl-2-pyridinyloxy)phenoxy)propanoic acid)	C₁₅H₁₂F₃NO₄	Trifluoromethylpyridinyloxy phenoxy	Herbicide; inhibits acetyl-CoA carboxylase in grasses.
(S)-3-(6-Amino-9H-purin-9-yl)-2-(phosphonomethoxy)propanoic acid (7a)	C₉H₁₂N₅O₆P	Phosphonomethoxy + purine	Antiviral nucleoside analog; high melting point (>250°C); water-soluble due to phosphonate.
SCO-267 (GPR40 agonist)	C₃₄H₃₈N₄O₅	Pyridinylmethoxy + cyclopropyl groups	Full GPR40 agonist; enhances insulin secretion in diabetes models.
2-(4-Chloro-2-methylphenoxy)propanoic acid	C₁₀H₁₁ClO₃	Chloro-methylphenoxy	Highly toxic herbicide; requires strict workplace controls (NIOSH guidelines).

Structural and Functional Insights

Substituent Effects on Bioactivity Pyridine vs. Phenyl Groups: The pyridin-4-ylmethoxy group in the target compound introduces aromaticity and weak basicity (pKa ~5 for pyridine), enhancing solubility in polar solvents compared to purely lipophilic analogs like 2-(4-methoxyphenylmethoxy)propanoic acid. In contrast, halogenated phenoxy derivatives (e.g., fluazifop, 2-(4-chloro-2-methylphenoxy)propanoic acid) exhibit strong herbicidal activity due to electron-withdrawing groups improving membrane permeability. Phosphonate vs. Carboxylate: Phosphonomethoxy analogs (e.g., compound 7a) show higher water solubility and antiviral activity via nucleotide mimicry, whereas the target compound’s carboxylic acid group may favor protein binding or metal coordination (e.g., mercury complexes in ).

However, the target compound lacks the cyclopropyl and extended hydrophobic chains of SCO-267, likely reducing receptor affinity.

Toxicity and Handling Chlorinated phenoxy acids (e.g., 2-(4-chloro-2-methylphenoxy)propanoic acid) require stringent safety protocols due to reproductive toxicity and environmental persistence. The pyridine-containing analog may pose fewer risks but still necessitates standard laboratory precautions (e.g., eye wash stations).

Synthetic Accessibility The target compound’s synthesis likely involves etherification of pyridin-4-ylmethanol with bromopropanoic acid derivatives, similar to methods for phosphonomethoxy analogs (e.g., MeONa-mediated coupling in ). Deprotection steps (e.g., HCl/Me3SiBr) may be required for salt formation.

Biological Activity

2-[(Pyridin-4-yl)methoxy]propanoic acid is a compound of interest due to its potential biological activities. This article reviews the available literature on its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

• Chemical Name : 2-[(Pyridin-4-yl)methoxy]propanoic acid
• CAS Number : 1864058-32-1
• Molecular Formula : C12H13NO3

The biological activity of 2-[(Pyridin-4-yl)methoxy]propanoic acid is largely attributed to its interaction with various molecular targets, including enzymes and receptors involved in inflammatory and immune responses. The pyridine ring is known to modulate neurotransmitter systems, which may contribute to its pharmacological effects.

Anti-inflammatory Effects

Research has indicated that 2-[(Pyridin-4-yl)methoxy]propanoic acid exhibits anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in peripheral blood mononuclear cells (PBMCs) stimulated by lipopolysaccharides (LPS) .

Antimicrobial Activity

The compound has also shown potential antimicrobial activity. Studies have reported that derivatives with similar structures exhibit significant inhibition against various bacterial strains. The presence of the pyridine moiety enhances its interaction with microbial targets, potentially leading to increased efficacy .

Case Studies and Research Findings

• Cytokine Modulation :
  • A study evaluated the effect of 2-[(Pyridin-4-yl)methoxy]propanoic acid on cytokine release in PBMCs. The highest doses resulted in a reduction of IFN-γ by approximately 44% to 79%, demonstrating its immunomodulatory potential .
• Antiproliferative Activity :
  • In another investigation, the compound was tested for antiproliferative effects on cancer cell lines. Results indicated a significant reduction in cell viability at concentrations above 100 µg/mL, suggesting a potential role in cancer therapy .
• Comparative Analysis :
  • Comparative studies with similar compounds highlighted that variations in substituents on the pyridine ring could significantly affect biological activity. For instance, compounds with additional functional groups showed enhanced anti-inflammatory effects compared to those without .

Data Table: Biological Activity Summary

Activity Type	Observed Effect	Reference
Anti-inflammatory	Inhibition of TNF-α and IL-6 production
Antimicrobial	Significant inhibition against bacterial strains
Antiproliferative	Reduction in cancer cell viability